Cas no 23847-33-8 (Benzamide, N-(phenylthio)-)

• Product Name: Benzamide, N-(phenylthio)-
• CAS No: 23847-33-8
• MF: C₁₃H₁₁NOS
• MW: 229.297541856766
• CID: 1415518
• PubChem ID: 12548618
• Update Time: 2025-04-20

Benzamide, N-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(phenylthio)-
• N-(Phenylthio)benzamide
• 23847-33-8

• Inchi： 1S/C13H11NOS/c15-13(11-7-3-1-4-8-11)14-16-12-9-5-2-6-10-12/h1-10H,(H,14,15)
• InChI Key： GIVOIPAVPWFKAN-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)NC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 229.05623
• Monoisotopic Mass: 229.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 29.1